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Compound of Interest

Compound Name: Myristoyl coenzyme A

Cat. No.: B1199175 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of biochemicals like Myristoyl coenzyme A (Myristoyl-CoA) is paramount. This guide

provides immediate, essential information for the operational use and disposal of Myristoyl-

CoA, grounded in a precautionary approach to laboratory safety.

Hazard Assessment and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) for Myristoyl-CoA indicate that the substance is not

classified as hazardous under the Globally Harmonized System (GHS), a precautionary

principle should always be applied in a laboratory setting.[1] One supplier recommends that the

material be considered hazardous until more information is available, advising users to avoid

ingestion, inhalation, and contact with eyes and skin.[2]

Minimum PPE Requirements:

A comprehensive assessment of the work area and procedures is necessary to determine the

appropriate level of PPE.[3] The minimum required PPE for handling Myristoyl-CoA in a

laboratory setting includes:

Lab Coat: To protect skin and clothing from potential splashes.[3]

Protective Eyewear: Safety glasses with side shields are the minimum requirement. For

tasks with a higher risk of splashing, such as preparing solutions, chemical splash goggles
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should be worn.

Gloves: Disposable nitrile gloves are standard for incidental contact. If prolonged contact is

anticipated, or if working with a solution, consider double-gloving or using gloves with higher

chemical resistance. Always remove and replace gloves immediately after any contact with

the chemical.

Full-Length Pants and Closed-Toe Shoes: These are mandatory in any laboratory

environment to protect against spills and physical hazards.

Enhanced Precautions:

Face Shield: When preparing stock solutions or handling larger quantities where there is a

significant splash hazard, a face shield should be worn in addition to safety goggles.

Respiratory Protection: While not typically required based on current SDS information, if

there is a potential for aerosolization (e.g., during sonication to dissolve the compound) and

engineering controls like a fume hood are not available, a risk assessment should be

performed to determine if respiratory protection is needed.

Operational Plan: Handling and Experimental
Protocols
Storage and Stability:

Myristoyl-CoA is typically supplied as a solid and should be stored at -20°C for long-term

stability, where it can be stable for at least four years.

Preparation of Stock Solutions:

Myristoyl-CoA imidazole salt is soluble in water at approximately 10 mg/mL. The hydrate form

is soluble in PBS (pH 7.2) at 10 mg/mL.

Step 1: Pre-Weighing Preparation. Before handling, ensure you are wearing the appropriate

PPE, including a lab coat, gloves, and safety glasses.
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Step 2: Weighing. Handle the solid compound in a designated area, such as a weighing

station or a chemical fume hood, to minimize the potential for inhalation or contamination.

Step 3: Dissolving. To prepare a stock solution, dissolve the solid Myristoyl-CoA in the

appropriate solvent (e.g., water or PBS). If solubility is an issue, the tube can be warmed to

37°C and sonicated.

Step 4: Storage of Solution. Aqueous solutions of Myristoyl-CoA are not recommended to be

stored for more than one day. For longer-term storage of solutions, it is best to prepare

aliquots and store them at -80°C for up to six months or at -20°C for up to one month to

avoid repeated freeze-thaw cycles.

Disposal Plan
Currently, Myristoyl-CoA is not classified as a hazardous substance for transportation. As such,

disposal should follow standard laboratory procedures for non-hazardous chemical waste.

However, it is crucial to consult and adhere to all local, state, and federal regulations, and to

confirm disposal procedures with your institution's environmental health and safety (EHS)

department.

General Disposal Guidelines:

Solid Waste: Uncontaminated vials and packaging can be disposed of as regular lab waste.

Any materials lightly contaminated with Myristoyl-CoA, such as weighing paper or pipette

tips, should be placed in a designated chemical waste container.

Liquid Waste: Unused or waste solutions of Myristoyl-CoA should be collected in a clearly

labeled hazardous waste container for liquids. Do not pour chemical waste down the drain

unless explicitly permitted by your institution's EHS guidelines.

Quantitative Data Summary
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Property Value Citations

Molecular Formula

C35H62N7O17P3S (form may

vary, e.g., hydrate, imidazole

salt, lithium salt)

Molecular Weight
~977.9 - 1182.1 g/mol

(depending on the salt form)

Appearance Solid

Purity ≥95%

Storage Temperature -20°C

Long-Term Stability ≥ 4 years at -20°C

Solubility
Water: ~10 mg/mL; PBS (pH

7.2): 10 mg/mL

Aqueous Solution Stability
Not recommended for storage

> 1 day

Stock Solution Storage
-80°C for up to 6 months;

-20°C for up to 1 month

Visual Workflow and Logic Diagrams
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Caption: Workflow for the safe handling and storage of Myristoyl-CoA.

Caption: Decision logic for selecting appropriate PPE for Myristoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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